Cas no 84712-71-0 (Benzenesulfonic acid,4-[(ethylphenylamino)methyl]-, sodium salt (1:1))

• Product name: Benzenesulfonic acid,4-[(ethylphenylamino)methyl]-, sodium salt (1:1)
• CAS No: 84712-71-0
• MF: C₁₅H₁₆NNaO₃S
• MW: 313.347213745117
• CID: 725774
• PubChem ID: 23662507

Benzenesulfonic acid,4-[(ethylphenylamino)methyl]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[(ethylphenylamino)methyl]-, sodium salt (1:1)
• sodium 4-[(ethylanilino)methyl]benzenesulphonate
• sodium,4-[(N-ethylanilino)methyl]benzenesulfonate
• Sodium 4-((ethylanilino)methyl)benzenesulphonate
• DTXSID60233716
• 84712-71-0
• EINECS 283-761-3

• Inchi： InChI=1S/C15H17NO3S.Na/c1-2-16(14-6-4-3-5-7-14)12-13-8-10-15(11-9-13)20(17,18)19;/h3-11H,2,12H2,1H3,(H,17,18,19);/q;+1/p-1
• InChI Key： SVMHSMPLTMQVSI-UHFFFAOYSA-M
• SMILES： CCN(CC1=CC=C(C=C1)S(=O)(=O)[O-])C2=CC=CC=C2.[Na+]

Computed Properties

• Exact Mass: 313.074859
• Monoisotopic Mass: 313.074859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8